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Compound of Interest

Compound Name: 3,6-Dichloro-4-methoxypyridazine

Cat. No.: B1312329

Application Notes and Protocols for 3,6-
Dichloro-4-methoxypyridazine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 3,6-
Dichloro-4-methoxypyridazine (CAS No. 70952-62-4), a chemical intermediate utilized in the
synthesis of more complex molecules. Adherence to these protocols is crucial for ensuring
laboratory safety and maintaining the integrity of research activities.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,6-Dichloro-4-methoxypyridazine
is provided below. This information is essential for its proper handling and storage.
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Property Value Source
Molecular Formula CsHaCI2N20 [1]
Molecular Weight 179.01 g/mol

Appearance White to off-white solid [2]
Melting Point 130-131 °C [2]
Boiling Point 314.1 £ 37.0 °C (Predicted) [2]
Density 1.446 + 0.06 g/cm? (Predicted) [2]

2-8 °C under inert gas

Storage Temperature

[2]

(Nitrogen or Argon)

Safety and Hazard Information

3,6-Dichloro-4-methoxypyridazine is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications. A related compound, 3,6-Dichloro-4-

methylpyridazine, is noted to be harmful if swallowed, in contact with skin, or inhaled, and

causes skin and serious eye irritation.[3][4]

Hazard Class

Hazard Statement

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation

Specific target organ toxicity, single exposure
(Category 3)

H335: May cause respiratory irritation

Experimental Protocols

Protocol 1: Safe Handling of 3,6-Dichloro-4-

methoxypyridazine
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This protocol outlines the necessary precautions for handling 3,6-Dichloro-4-
methoxypyridazine in a laboratory setting.

1.1 Personal Protective Equipment (PPE)

Before handling the compound, all personnel must wear the following PPE:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity
before use.[3]

Skin and Body Protection: A laboratory coat or chemical-resistant apron. Closed-toe shoes
are mandatory.[3]

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[4][6]

1.2 Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[4]

1.3 Weighing and Solution Preparation

o Designate a specific area within the chemical fume hood for weighing and handling 3,6-
Dichloro-4-methoxypyridazine.

e Place a weigh boat on a calibrated analytical balance.

o Carefully transfer the desired amount of the solid compound to the weigh boat using a clean
spatula. Avoid creating dust.[6]

e Once the desired mass is obtained, securely close the stock container.
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o To prepare a solution, add the weighed solid to a suitable solvent in a flask, stirring gently to
dissolve.

e If sonication is required, ensure the vessel is securely capped.

Protocol 2: Disposal of 3,6-Dichloro-4-
methoxypyridazine

This protocol provides guidelines for the safe disposal of 3,6-Dichloro-4-methoxypyridazine
and associated contaminated materials.

2.1 Waste Segregation and Collection

» Solid Waste: Collect all unused 3,6-Dichloro-4-methoxypyridazine and any grossly
contaminated materials (e.g., weigh boats, paper towels) in a dedicated, clearly labeled
hazardous waste container.

» Liquid Waste: Collect solutions containing 3,6-Dichloro-4-methoxypyridazine in a separate,
labeled hazardous waste container. Do not mix with other incompatible waste streams.

o Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be disposed of
in a designated sharps container.

2.2 Container Labeling

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"3,6-Dichloro-4-methoxypyridazine,” and the associated hazards (e.g., "Irritant").

2.3 Decontamination

e Glassware and Equipment: Thoroughly rinse all contaminated glassware and equipment with
a suitable solvent (e.g., acetone, ethanol) in a fume hood. Collect the rinsate as hazardous
liquid waste. Subsequently, wash with soap and water.

o Work Surfaces: Decontaminate the work surface within the fume hood with a suitable
solvent, followed by a thorough cleaning with soap and water.
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2.4 Final Disposal

» Dispose of all waste in accordance with local, state, and federal regulations.[5] It is
recommended to contact a licensed professional waste disposal service for final disposal.[6]

Visual Workflow
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Workflow for Safe Handling and Disposal of 3,6-Dichloro-4-methoxypyridazine

Preparation

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Work in a
Chemical Fume Hood

Handling

Weigh Compound

Spill/Cleanup

Prepare Solution

Segregate Waste: Decontaminate:
- Solid - Glassware
- Liquid - Surfaces

Arrange for
Licensed Waste Disposal

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3,6-Dichloro-4-methoxypyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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